Cas no 1258667-02-5 (N-(1-cyanocycloheptyl)-2-[4-(hydroxymethyl)piperidin-1-yl]acetamide)

N-(1-cyanocycloheptyl)-2-[4-(hydroxymethyl)piperidin-1-yl]acetamide is a specialized organic compound featuring a cycloheptyl cyanide core linked to a piperidine moiety via an acetamide bridge. The presence of a hydroxymethyl group on the piperidine ring enhances its solubility and potential for further functionalization, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The cyanocycloheptyl group contributes to structural rigidity, which may improve binding affinity in target applications. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, owing to its balanced lipophilicity and hydrogen-bonding capabilities. Its well-defined structure ensures reproducibility in synthetic routes, supporting research and industrial-scale production.

N-(1-cyanocycloheptyl)-2-[4-(hydroxymethyl)piperidin-1-yl]acetamide structure

1258667-02-5 structure

Product Name:N-(1-cyanocycloheptyl)-2-[4-(hydroxymethyl)piperidin-1-yl]acetamide

CAS No:1258667-02-5

MF:C₁₆H₂₇N₃O₂

MW:293.404484033585

CID:5673912

PubChem ID:51080725

Update Time:2025-10-18

N-(1-cyanocycloheptyl)-2-[4-(hydroxymethyl)piperidin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

- 1258667-02-5
- EN300-26683414
- Z416878204
- N-(1-cyanocycloheptyl)-2-[4-(hydroxymethyl)piperidin-1-yl]acetamide
- AKOS009470379
- N-(1-cyanocycloheptyl)-2-[4-(hydroxymethyl)pipe ridin-1-yl]acetamide
- 1-Piperidineacetamide, N-(1-cyanocycloheptyl)-4-(hydroxymethyl)-
- Inchi： 1S/C16H27N3O2/c17-13-16(7-3-1-2-4-8-16)18-15(21)11-19-9-5-14(12-20)6-10-19/h14,20H,1-12H2,(H,18,21)
- InChI Key： OYMWDFKDCBKCSH-UHFFFAOYSA-N
- SMILES： OCC1CCN(CC(NC2(C#N)CCCCCC2)=O)CC1

Computed Properties

Exact Mass: 293.21032711g/mol
Monoisotopic Mass: 293.21032711g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 386
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 76.4Å²

Experimental Properties

Density: 1.13±0.1 g/cm3(Predicted)
Boiling Point: 530.4±35.0 °C(Predicted)
pka: 12.48±0.20(Predicted)

N-(1-cyanocycloheptyl)-2-[4-(hydroxymethyl)piperidin-1-yl]acetamide Pricemore >>

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